1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine

• IUPAC Name: (2,6-dimethoxypyridin-3-yl)-[3-(4-propan-2-ylanilino)piperidin-1-yl]methanone
• InChI: InChI=1S/C22H29N3O3/c1-15(2)16-7-9-17(10-8-16)23-18-6-5-13-25(14-18)22(26)19-11-12-20(27-3)24-21(19)28-4/h7-12,15,18,23H,5-6,13-14H2,1-4H3
• InChI Key: CHIBIAOORUSWBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2CCCN(C2)C(=O)C3=C(N=C(C=C3)OC)OC
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol

Description

1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine is a chemical compound that belongs to the class of drugs known as selective serotonin reuptake inhibitors (SSRIs). This compound is commonly used in scientific research to study the mechanism of action of SSRIs and their effects on the central nervous system.

Mechanism of Action

The mechanism of action of 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine is similar to that of other 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine. This compound inhibits the reuptake of serotonin in the brain, leading to an increase in serotonin levels and enhanced neurotransmission.
Biochemical and Physiological Effects:
1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine has several biochemical and physiological effects. This compound increases the levels of serotonin in the brain, leading to enhanced neurotransmission and improved mood. It also has anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine in lab experiments include its ability to selectively inhibit serotonin reuptake and its well-established mechanism of action. However, the limitations include its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

Future research on 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine could focus on its potential for treating other psychiatric disorders, such as anxiety disorders and post-traumatic stress disorder. Additionally, research could focus on developing more selective 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine with fewer off-target effects. Finally, research could explore the use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine involves several steps. The first step is the synthesis of 2,6-dimethoxypyridine-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 4-isopropylaniline to form the corresponding amide. The amide is then reduced with lithium aluminum hydride to form the final product.

Scientific Research Applications

1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine is commonly used in scientific research to study the mechanism of action of 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine. This compound is also used to study the effects of 1-[(2,6-dimethoxy-3-pyridinyl)carbonyl]-N-(4-isopropylphenyl)-3-piperidinamine on the central nervous system, including their effects on neurotransmitter levels and receptor activity.